Cas no 90332-92-6 (Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8ahexahydro- 5-hydroxy-3,5,8a-trimethyl-,(4aR,5R,8aR)-)
90332-92-6 structure
Product Name:Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8ahexahydro- 5-hydroxy-3,5,8a-trimethyl-,(4aR,5R,8aR)-
CAS No:90332-92-6
MF:C15H20O3
MW:248.317504882813
CID:837209
PubChem ID:91884869
Update Time:2025-07-11
Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8ahexahydro- 5-hydroxy-3,5,8a-trimethyl-,(4aR,5R,8aR)- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8ahexahydro- 5-hydroxy-3,5,8a-trimethyl-,(4aR,5R,8aR)-
- Shizukolidol
- (4aR,5R,8aR)-5-Hydroxy-3,5,8a-trimethyl-4a,5,6,7,8,8a-hexahydrona phtho[2,3-b]furan-2(4H)-one
- [ "" ]
- (4aR,5R,8aR)-4a,5,6,7,8,8a-Hexahydro-5-hydroxy-3,5,8a-trimethylnaphtho[2,3-b]furan-2(4H)-one (ACI)
- Naphtho[2,3-b]furan-2(4H)-one, 4a,5,6,7,8,8a-hexahydro-5-hydroxy-3,5,8a-trimethyl-, [4aR-(4aα,5α,8aβ)]- (ZCI)
- (-)-Shizukolidol
- (4aR,5R,8aR)-4a,5,6,7,8,8a-Hexahydro-5-hydroxy-3,5,8a-trimethylnaphtho[2,3-b]furan-2(4H)-one
- (4aR,5R,8aR)-5-hydroxy-3,5,8a-trimethyl-4a,6,7,8-tetrahydro-4H-benzo[f][1]benzofuran-2-one
- (4AR,5R,8aR)-5-hydroxy-3,5,8a-trimethyl-4a,5,6,7,8,8a-hexahydronaphtho[2,3-b]furan-2(4H)-one
- FS-9139
- CHEMBL4163843
- DTXSID501119566
- 90332-92-6
- AKOS032948818
- [4aR-(4aalpha,5alpha,8abeta)]-4a,5,6,7,8,8a-Hexahydro-5-hydroxy-3,5,8a-trimethylnaphtho[2,3-b]furan-2(4H)-one
- (4AR,5R,8AR)-5-HYDROXY-3,5,8A-TRIMETHYL-4H,4AH,6H,7H,8H-NAPHTHO[2,3-B]FURAN-2-ONE
-
- Inchi: 1S/C15H20O3/c1-9-10-7-12-14(2,5-4-6-15(12,3)17)8-11(10)18-13(9)16/h8,12,17H,4-7H2,1-3H3/t12-,14-,15-/m1/s1
- InChI Key: SILRZHXBWKFKMJ-BPLDGKMQSA-N
- SMILES: C[C@]12CCC[C@](O)(C)[C@@H]1CC1=C(C)C(=O)OC1=C2
Computed Properties
- Exact Mass: 248.14124450g/mol
- Monoisotopic Mass: 248.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Powder
Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8ahexahydro- 5-hydroxy-3,5,8a-trimethyl-,(4aR,5R,8aR)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8ahexahydro- 5-hydroxy-3,5,8a-trimethyl-,(4aR,5R,8aR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S13920-5mg |
(4aR,5R,8aR)-5-Hydroxy-3,5,8a-trimethyl-4a,5,6,7,8,8a-hexahydrona phtho[2,3-b]furan-2(4H)-one |
90332-92-6 | 5mg |
¥2748.0 | 2021-09-07 | ||
| A2B Chem LLC | AH93595-5mg |
Shizukolidol |
90332-92-6 | ≥98% | 5mg |
$970.00 | 2024-05-20 |
Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8ahexahydro- 5-hydroxy-3,5,8a-trimethyl-,(4aR,5R,8aR)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
90332-92-6 (Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8ahexahydro- 5-hydroxy-3,5,8a-trimethyl-,(4aR,5R,8aR)-) Related Products
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